Triazolam N-Oxide

• CAS RN: 96849-15-9
• Molecular Formula: C₁₇H₁₂Cl₂N₄O
• Molecular Weight: 359.21
• synonyms: 8-Chloro-6-(2-chlorophenyl)-1-methyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine 5-Oxide

Description

Triazolam N-Oxide is a derivative of Triazolam, which is a benzodiazepine used to treat insomnia. Triazolam N-Oxide has the chemical name 8-chloro-6-(2-chlorophenyl)-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepine 5-oxide.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, like Triazolam N-Oxide, involves unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds. The synthesis of these privileged scaffolds often uses 3-amino-1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of Triazolam N-Oxide involves an intramolecular cyclization reaction that proceeds through the nitrogen atom of the oxime. The resulting N-oxide function can be reduced by treatment with PCl3.

Chemical Reactions Analysis

Triazolam N-Oxide, like other triazoles, can bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities. The reaction of this compound with chloroacetylchloride gives the chloroacetamide, which by treatment with NaOH leads to the found benzodiazepine-N-oxide.

Physical And Chemical Properties Analysis

Triazolam N-Oxide has a molecular formula of C17H12Cl2N4O and a molecular weight of 359.2. It is a substance with a chemical name of 8-chloro-6-(2-chlorophenyl)-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepine 5-oxide.

Mechanism of Action

Triazolam, from which Triazolam N-Oxide is derived, works by binding nonspecifically to benzodiazepine receptors BNZ1, which mediates sleep, and BNZ2, which affects muscle relaxation, anticonvulsant activity, motor coordination, and memory.

Safety and Hazards

Triazolam N-Oxide, like Triazolam, may cause drowsiness or dizziness. It is advised to avoid breathing dust of this compound.